Cas no 791526-04-0 (2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-N-hydroxy-1,8-dimethyl-)

• Product Name: 2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-N-hydroxy-1,8-dimethyl-
• CAS No: 791526-04-0
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 555521
• Update Time: 2022-07-26

2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-N-hydroxy-1,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-N-hydroxy-1,8-dimethyl-
• 2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-N-hydroxy-1,8-dimethyl-(9CI)

• Inchi： 1S/C12H17N3O/c1-8-4-3-5-10-6-7-15(12(13)14-16)9(2)11(8)10/h3-5,9,16H,6-7H2,1-2H3,(H2,13,14)
• InChI Key： WKDMEVDMBJHLFT-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=CC=C2C)CCN1/C(/N)=N/O

Computed Properties

• Exact Mass: 219.137
• Monoisotopic Mass: 219.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2